Caco-2 Permeability vs. Neotuberostemonine
In a direct head-to-head Caco-2 monolayer assay, neostenine demonstrated 29.8% higher apical-to-basolateral absorptive permeability than neotuberostemonine, a co-occurring major antitussive alkaloid from the same botanical source [1]. Both compounds exhibited high absolute permeability values (>5 × 10⁻⁶ cm/s, the empirical threshold for favorable oral absorption), yet the quantitative difference in Papp suggests that neostenine may achieve superior intestinal uptake efficiency under equivalent dosing conditions. The data indicate that neostenine is likely to be well absorbed and orally active, with an intrinsic permeability advantage relative to its close structural analog [1].
| Evidence Dimension | Apical-to-basolateral apparent permeability coefficient (Papp AB) |
|---|---|
| Target Compound Data | 12.03 ± 1.14 × 10⁻⁶ cm/s |
| Comparator Or Baseline | Neotuberostemonine: 9.27 ± 0.79 × 10⁻⁶ cm/s |
| Quantified Difference | 29.8% higher Papp AB (absolute difference: 2.76 × 10⁻⁶ cm/s) |
| Conditions | Caco-2 monolayer model, 21-day culture, transport assessed over 120 min at 37°C |
Why This Matters
Procurement selection favoring neostenine over neotuberostemonine is justified when oral bioavailability or intestinal absorption efficiency is a critical design parameter in preclinical development.
- [1] Leung PH, Zhang L, Zuo Z, Lin G. Intestinal absorption of Stemona alkaloids in a Caco-2 cell model. Planta Med. 2006 Feb;72(3):211-6. doi: 10.1055/s-2005-916195. PMID: 16534724. View Source
